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Compound of Interest

Compound Name: WYC-210

Cat. No.: B2628699 Get Quote

This document provides detailed guidance on the proper disposal of WYC-210, ensuring the

safety of laboratory personnel and compliance with environmental regulations. The following

procedures are designed for researchers, scientists, and drug development professionals.

Hazard Assessment
According to the Safety Data Sheet (SDS), WYC-210 is not classified as a hazardous

substance or mixture.[1] However, it is imperative to handle all chemical compounds with care

and to follow standard laboratory safety protocols. Although not classified as hazardous,

inappropriate disposal can lead to unnecessary environmental contamination.

Chemical and Physical Properties
A summary of the key quantitative data for WYC-210 is provided in the table below.

Property Value

Chemical Formula C18H16N2O3S

Molecular Weight 340.4 g/mol

CAS Number 2131803-93-3

Source: GlpBio Safety Data Sheet[1]

Personal Protective Equipment (PPE)
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Before handling WYC-210 for disposal, ensure the following personal protective equipment is

worn:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat to protect from spills.

Disposal of Unused or Waste WYC-210
Even though WYC-210 is not classified as hazardous, it should be disposed of as chemical

waste through your institution's Environmental Health and Safety (EHS) office. Do not dispose

of WYC-210 down the drain or in the regular trash.

Step-by-Step Disposal Procedure:

Containerization:

Place waste WYC-210 (solid or in solution) into a clearly labeled, leak-proof container.

The container must be compatible with the chemical. A high-density polyethylene (HDPE)

or glass container is recommended.

Ensure the container is securely sealed to prevent any leaks or spills.

Labeling:

Label the waste container clearly with the words "Waste WYC-210" and its concentration if

in solution.

Include the full chemical name: "2-((4,4-Dimethyl-1-oxidothiochroman-6-

yl)ethynyl)pyrimidine-5-carboxylic acid".

Indicate the date of waste generation.

Storage:
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Store the sealed and labeled waste container in a designated satellite accumulation area

for chemical waste.

This area should be away from general laboratory traffic and clearly marked.

Collection:

Arrange for the collection of the chemical waste through your institution's EHS department.

Follow their specific procedures for waste pickup requests.

Disposal of Empty Containers
Empty containers that previously held WYC-210 should be triple-rinsed with a suitable solvent

(e.g., ethanol or acetone). The rinsate should be collected and disposed of as chemical waste,

following the procedures outlined above. After triple-rinsing, the container can typically be

disposed of as regular laboratory glass or plastic waste. Deface the original label before

disposal.

Spill Management
In the event of a spill:

Alert Personnel: Notify others in the immediate area of the spill.

Containment: For liquid spills, absorb the material using a universal absorbent material. For

solid spills, carefully sweep or scoop the material to avoid creating dust.

Cleaning: Decontaminate the spill area with a suitable solvent.

Disposal: Collect all contaminated materials (absorbent pads, gloves, etc.) in a sealed bag or

container, label it as "Waste contaminated with WYC-210," and dispose of it as chemical

waste through your EHS office.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of WYC-210.
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Start: Have WYC-210 for Disposal

Is the substance hazardous? Is there a spill?

Accidental Spill

Is the container empty?

Not classified as hazardous

No

Place in a labeled, sealed container

Label with 'Waste WYC-210' and full chemical name

Store in designated chemical waste area

Arrange for EHS pickup

End: Proper Disposal Complete

Follow spill management protocol

Yes

Triple-rinse the container

Yes

Collect rinsate as chemical waste

Dispose of rinsed container as regular lab waste

Click to download full resolution via product page

Caption: Workflow for the proper disposal of WYC-210.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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